2-(8-(4-fluorophenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[8-(4-fluorophenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C20H18FN5O4/c1-30-16-5-3-2-4-15(16)22-17(27)12-26-19(29)18(28)25-11-10-24(20(25)23-26)14-8-6-13(21)7-9-14/h2-9H,10-12H2,1H3,(H,22,27)
• InChI Key: WWTAUDZJZPSLBO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CN2C(=O)C(=O)N3CCN(C3=N2)C4=CC=C(C=C4)F
• Molecular Formula: C20H18FN5O4
• Molecular Weight: 411.4 g/mol
• CAS No.: 941917-51-7

Description

2-(8-(4-fluorophenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C20H18FN5O4 and its molecular weight is 411.393. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of novel compounds derived from complex chemical structures, including triazine derivatives, has been a significant area of research. These studies have led to the development of compounds with potential applications in medicinal chemistry, showcasing the diversity of chemical functionalities these molecules can possess. For instance, novel heterocyclic compounds have been synthesized from benzodifuranyl and triazine derivatives, demonstrating a wide range of biological activities, including anti-inflammatory and analgesic properties (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

Biological Activities and Applications

Research has also focused on evaluating the biological activities of these compounds, particularly their potential as antimicrobial, anti-inflammatory, and analgesic agents. Some studies have highlighted the synthesis of derivatives with significant inhibitory activity against various enzymes and microorganisms. For example, compounds have shown considerable activity as cyclooxygenase inhibitors, with implications for their use as anti-inflammatory agents (M. Ertas, S. N. Biltekin, B. Berk, L. Yurttaş, Ş. Demirayak, 2022).

Antimicrobial Properties

The antimicrobial effects of novel thiazole derivatives have been investigated, with findings indicating considerable efficacy against various pathogens. This research suggests potential applications of these compounds in combating microbial resistance and developing new antimicrobial therapies (M. Y. Cankilic, L. Yurttaş, 2017).

Herbicidal and Antifungal Activities

Some derivatives have been explored for their herbicidal and antifungal activities, offering potential applications in agriculture and pest management. The synthesis of phenyl pyrazole derivatives, for instance, has led to compounds with high bioactivity, promising as novel herbicides (Yuhan Zhou, Na Xue, Guowei Wang, Jingping Qu, 2010).